Isogarcinol
Isogarcinol
Isogarcinol is a natural product found in Garcinia paucinervis, Garcinia cowa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
71117-97-0
VCID:
VC21234862
InChI:
InChI=1S/C38H50O6/c1-22(2)11-14-26-20-37-21-27(15-12-23(3)4)36(9,10)44-33(37)30(31(41)25-13-16-28(39)29(40)19-25)32(42)38(34(37)43,35(26,7)8)18-17-24(5)6/h11-13,16-17,19,26-27,39-40H,14-15,18,20-21H2,1-10H3/t26-,27+,37+,38+/m1/s1
SMILES:
CC(=CCC1CC23CC(C(OC2=C(C(=O)C(C3=O)(C1(C)C)CC=C(C)C)C(=O)C4=CC(=C(C=C4)O)O)(C)C)CC=C(C)C)C
Molecular Formula:
C38H50O6
Molecular Weight:
602.8 g/mol
Isogarcinol
CAS No.: 71117-97-0
Cat. No.: VC21234862
Molecular Formula: C38H50O6
Molecular Weight: 602.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isogarcinol is a natural product found in Garcinia paucinervis, Garcinia cowa, and other organisms with data available. |
|---|---|
| CAS No. | 71117-97-0 |
| Molecular Formula | C38H50O6 |
| Molecular Weight | 602.8 g/mol |
| IUPAC Name | (1S,3S,9R,11R)-7-(3,4-dihydroxybenzoyl)-4,4,10,10-tetramethyl-3,9,11-tris(3-methylbut-2-enyl)-5-oxatricyclo[7.3.1.01,6]tridec-6-ene-8,13-dione |
| Standard InChI | InChI=1S/C38H50O6/c1-22(2)11-14-26-20-37-21-27(15-12-23(3)4)36(9,10)44-33(37)30(31(41)25-13-16-28(39)29(40)19-25)32(42)38(34(37)43,35(26,7)8)18-17-24(5)6/h11-13,16-17,19,26-27,39-40H,14-15,18,20-21H2,1-10H3/t26-,27+,37+,38+/m1/s1 |
| Standard InChI Key | KXTNVBQRLRYVCO-LPSZMIQCSA-N |
| Isomeric SMILES | CC(=CC[C@@H]1C[C@]23C[C@@H](C(OC2=C(C(=O)[C@@](C3=O)(C1(C)C)CC=C(C)C)C(=O)C4=CC(=C(C=C4)O)O)(C)C)CC=C(C)C)C |
| SMILES | CC(=CCC1CC23CC(C(OC2=C(C(=O)C(C3=O)(C1(C)C)CC=C(C)C)C(=O)C4=CC(=C(C=C4)O)O)(C)C)CC=C(C)C)C |
| Canonical SMILES | CC(=CCC1CC23CC(C(OC2=C(C(=O)C(C3=O)(C1(C)C)CC=C(C)C)C(=O)C4=CC(=C(C=C4)O)O)(C)C)CC=C(C)C)C |
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